4-[4-(Propan-2-yloxy)phenyl]butan-2-amine

• IUPAC Name: 4-(4-propan-2-yloxyphenyl)butan-2-amine
• InChI: InChI=1S/C13H21NO/c1-10(2)15-13-8-6-12(7-9-13)5-4-11(3)14/h6-11H,4-5,14H2,1-3H3
• InChI Key: KJAYQKCSZPBMRL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)CCC(C)N
• Molecular Formula: C13H21NO
• Molecular Weight: 207.31 g/mol

Description

“4-[4-(Propan-2-yloxy)phenyl]butan-2-amine” is a biochemical used for proteomics research. It has a molecular formula of C13H21NO and a molecular weight of 207.31.

Molecular Structure Analysis

The InChI code for “4-[4-(Propan-2-yloxy)phenyl]butan-2-amine” is 1S/C13H21NO/c1-10(2)15-13-8-6-12(7-9-13)5-4-11(3)14/h6-11H,4-5,14H2,1-3H3. This code provides a specific description of the molecule’s structure, including the arrangement of atoms and bonds.

Scientific Research Applications

Polymeric Compound Modification

A study by Aly and El-Mohdy (2015) discusses the modification of poly vinyl alcohol/acrylic acid hydrogels through condensation reactions with various amines, leading to the development of amine-treated polymers. These polymers exhibit increased thermal stability and promising biological activities, suggesting potential applications in medical fields. This research highlights the role of amines, similar in structure to 4-[4-(Propan-2-yloxy)phenyl]butan-2-amine, in enhancing the properties of polymeric compounds (Aly & El-Mohdy, 2015).

Enzymatic Kinetic Resolution

Nechab et al. (2007) explored the kinetic resolution of 2-amino-4-phenyl-butane using enzymatic methods, achieving high enantioselectivity. This study underscores the importance of amines in facilitating efficient and selective chemical reactions, which can be crucial in pharmaceutical synthesis (Nechab et al., 2007).

Chemical Amplification Resists

Research conducted by Asakawa, Ushirogouchi, and Nakase (1995) investigated the role of amine additives, such as 4-aminophenol and related compounds, in chemical amplification resists. The study demonstrates the influence of amines in enhancing sensitivity and resolution in photolithography, a process crucial in semiconductor manufacturing (Asakawa et al., 1995).

Crystal Structure Synthesis

Wang Yong-jian (2010) conducted research on the synthesis and crystal structure of compounds including 4-hydroxy-4-(2-(prop-2-ynyloxy)phenyl)butan-2-one. The study contributes to understanding the structural properties of such compounds, which can have implications in various fields, including material science and drug design (Wang Yong-jian, 2010).

Safety and Hazards

The compound is associated with certain hazards. The safety information pictograms include GHS05 and GHS07. The hazard statements are H314 and H335, indicating that it can cause severe skin burns and eye damage, and may cause respiratory irritation. Precautionary statements include measures to prevent exposure and instructions on what to do in case of exposure.